Cas no 31738-10-0 (1-[(1R,2S)-7-(4-fluorophenyl)-1,11-dihydroxy-2,5,10a,12a-tetramethyl-1,2,3,3a,3b,7,10,10a,10b,11,12,12a-dodecahydrocyclopenta[5,6]naphtho[1,2-f]indazol-1-yl]-2-hydroxyethanone)

• Product name: 1-[(1R,2S)-7-(4-fluorophenyl)-1,11-dihydroxy-2,5,10a,12a-tetramethyl-1,2,3,3a,3b,7,10,10a,10b,11,12,12a-dodecahydrocyclopenta[5,6]naphtho[1,2-f]indazol-1-yl]-2-hydroxyethanone
• CAS No: 31738-10-0
• MF: C₃₀H₃₅N₂O₄F
• MW: 506.6083
• CID: 1448491
• PubChem ID: 35865

1-[(1R,2S)-7-(4-fluorophenyl)-1,11-dihydroxy-2,5,10a,12a-tetramethyl-1,2,3,3a,3b,7,10,10a,10b,11,12,12a-dodecahydrocyclopenta[5,6]naphtho[1,2-f]indazol-1-yl]-2-hydroxyethanone Chemical and Physical Properties

Names and Identifiers

• 1-[(1R,2S)-7-(4-fluorophenyl)-1,11-dihydroxy-2,5,10a,12a-tetramethyl-1,2,3,3a,3b,7,10,10a,10b,11,12,12a-dodecahydrocyclopenta[5,6]naphtho[1,2-f]indazol-1-yl]-2-hydroxyethanone
• AC1L1ULD
• AGN-PC-0JKOPO
• 31738-10-0
• DTXSID80275375

• Inchi： InChI=1S/C30H35FN2O4/c1-16-9-21-23-10-17(2)30(37,26(36)15-34)29(23,4)13-25(35)27(21)28(3)12-18-14-32-33(24(18)11-22(16)28)20-7-5-19(31)6-8-20/h5-9,11,14,17,21,23,25,27,34-35,37H,10,12-13,15H2,1-4H3
• InChI Key： HMIRYTLYTWFOPG-UHFFFAOYSA-N
• SMILES： CC1CC2C3C=C(C4=CC5=C(CC4(C3C(CC2(C1(C(=O)CO)O)C)O)C)C=NN5C6=CC=C(C=C6)F)C

Computed Properties

• Exact Mass: 506.25825
• Monoisotopic Mass: 506.258
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 3
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.6A^2
• XLogP3: 4

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 672.8°Cat760mmHg
• Flash Point: 672.8°Cat760mmHg
• Refractive Index: 1.674
• Solubility: Insuluble (1.2E-4 g/L) (25 ºC),
• PSA: 95.58
• LogP: 3.86890